Heptacyclo[13.11.1.12,10.03,8.019,27.020,25.014,28]octacosa-1(26),2(28),3,5,7,9,11,13,15,17,19(27),20,22,24-tetradecaene

• CAS RN: 191-81-1
• Molecular Formula: C28H16
• Molecular Weight: 352.4 g/mol
• IUPAC Name: heptacyclo[13.11.1.12,10.03,8.019,27.020,25.014,28]octacosa-1(26),2(28),3,5,7,9,11,13,15,17,19(27),20,22,24-tetradecaene
• InChI: InChI=1S/C28H16/c1-3-10-20-18(8-1)16-25-27-22(20)13-6-14-24(27)23-12-5-9-19-15-17-7-2-4-11-21(17)28(25)26(19)23/h1-16H
• InChI Key: ZMEZWZQVJAYSED-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=C3C=CC=C4C3=C2C5=CC6=CC=CC=C6C7=C5C4=CC=C7
• Canonical SMILES: C1=CC=C2C(=C1)C=C3C=C4C=CC=CC4=C5C3=C2C6=CC=CC7=C6C5=CC=C7
• Other CAS RN: 65256-40-8
• synonyms: Dibenzo[a,n]perylene

Description

Heptacyclo[13.11.1.12,10.03,8.019,27.020,25.014,28]octacosa-1(26),2(28),3,5,7,9,11,13,15,17,19(27),20,22,24-tetradecaene is a complex organic compound with a unique structure. It has attracted the attention of researchers in recent years due to its potential applications in various scientific fields. 11.1.12,10.03,8.019,27.020,25.014,28]octacosa-1(26),2(28),3,5,7,9,11,13,15,17,19(27),20,22,24-tetradecaene.

Mechanism Of Action

The mechanism of action of Heptacyclo[13.11.1.12,10.03,8.019,27.020,25.014,28]octacosa-1(26),2(28),3,5,7,9,11,13,15,17,19(27),20,22,24-tetradecaene is not fully understood. However, it is believed to interact with biological molecules such as proteins and nucleic acids, leading to changes in their structure and function.

Biochemical And Physiological Effects

Heptacyclo[13.11.1.12,10.03,8.019,27.020,25.014,28]octacosa-1(26),2(28),3,5,7,9,11,13,15,17,19(27),20,22,24-tetradecaene has been shown to have various biochemical and physiological effects. In vitro studies have shown that it can inhibit the growth of cancer cells and bacteria. It has also been shown to have antioxidant and anti-inflammatory properties.

Advantages And Limitations For Lab Experiments

One of the advantages of Heptacyclo[13.11.1.12,10.03,8.019,27.020,25.014,28]octacosa-1(26),2(28),3,5,7,9,11,13,15,17,19(27),20,22,24-tetradecaene is its unique structure, which makes it a valuable building block for the synthesis of complex organic compounds. However, its complex synthesis method and high cost can be a limitation for lab experiments.

Future Directions

There are several future directions for the research of Heptacyclo[13.11.1.12,10.03,8.019,27.020,25.014,28]octacosa-1(26),2(28),3,5,7,9,11,13,15,17,19(27),20,22,24-tetradecaene. One direction is to explore its potential applications in the field of materials science, particularly in the synthesis of novel materials with unique properties. Another direction is to further investigate its mechanism of action and its potential applications in the field of biology, particularly in the study of biological processes. Finally, efforts can be made to develop more efficient and cost-effective synthesis methods for Heptacyclo[13.11.1.12,10.03,8.019,27.020,25.014,28]octacosa-1(26),2(28),3,5,7,9,11,13,15,17,19(27),20,22,24-tetradecaene to make it more accessible for research purposes.
Conclusion:
In conclusion, Heptacyclo[13.11.1.12,10.03,8.019,27.020,25.014,28]octacosa-1(26),2(28),3,5,7,9,11,13,15,17,19(27),20,22,24-tetradecaene is a complex organic compound with potential applications in various scientific fields. Its unique structure makes it a valuable building block for the synthesis of complex organic compounds, but its complex synthesis method and high cost can be a limitation for lab experiments. Further research is needed to explore its potential applications and to develop more efficient and cost-effective synthesis methods.

Synthesis Methods

The synthesis of Heptacyclo[13.11.1.12,10.03,8.019,27.020,25.014,28]octacosa-1(26),2(28),3,5,7,9,11,13,15,17,19(27),20,22,24-tetradecaene is a complex process that involves several steps. The most commonly used method is the Diels-Alder reaction, which involves the reaction of a cyclopentadiene with a dienophile. The reaction is carried out under high pressure and temperature, and the product is purified using chromatography.

Scientific Research Applications

Heptacyclo[13.11.1.12,10.03,8.019,27.020,25.014,28]octacosa-1(26),2(28),3,5,7,9,11,13,15,17,19(27),20,22,24-tetradecaene has potential applications in various scientific fields. In the field of chemistry, it can be used as a building block for the synthesis of complex organic compounds. In the field of materials science, it can be used as a precursor for the synthesis of novel materials with unique properties. In the field of biology, it can be used as a tool for the study of biological processes.